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Compound Name:
methyl 4-ethynyl-2-

methoxybenzoate

CAS No.: 2170259-96-6

Cat. No.: B6213175

Get Quote

Executive Summary
Methyl 4-ethynyl-2-methoxybenzoate (CAS: 2170259-96-6) is a specialized bifunctional

building block increasingly utilized in fragment-based drug discovery (FBDD) and chemical

biology.[1][2][3][4] Characterized by an electron-rich methoxy-substituted benzoate core and a

reactive terminal alkyne "warhead," this compound serves as a critical intermediate for

synthesizing pharmacological chaperones (e.g., p53-Y220C stabilizers) and PROTAC linkers.

Its dual functionality allows for orthogonal reactivity: the methyl ester serves as a stable

"anchor" for scaffold attachment or further diversification via amidation/hydrolysis, while the

terminal alkyne provides a bioorthogonal handle for copper-catalyzed azide-alkyne

cycloaddition (CuAAC) or Sonogashira cross-coupling.

Physicochemical Profile
The following data consolidates experimental and predicted properties essential for handling

and characterization.
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Property Value / Description Source/Notes

IUPAC Name
Methyl 4-ethynyl-2-

methoxybenzoate
PubChem [1]

CAS Number 2170259-96-6 BLD Pharm [2]

Molecular Formula C₁₁H₁₀O₃

Molecular Weight 190.20 g/mol

SMILES
COC1=C(C=CC(=C1)C#C)C(=

O)OC

Physical State
Off-white solid or viscous oil

(purity dependent)
Thesis [3]

Solubility
High: DCM, MeOH, DMSO,

EtOAcLow: Water
Lipophilic nature

LogP (Predicted) ~2.3 – 2.6 XLogP3 [1]

H-Bond Acceptors
3 (Ester carbonyl, Methoxy

ether, Alkyne pi-system)

H-Bond Donors
0 (1 if considering terminal

alkyne C-H as weak donor)

Synthetic Routes & Manufacturing[5][7]
The synthesis of methyl 4-ethynyl-2-methoxybenzoate is most reliably achieved via

Sonogashira cross-coupling starting from the commercially available methyl 4-bromo-2-

methoxybenzoate. This route avoids the harsh conditions of direct esterification on the

sensitive alkyne and ensures high regioselectivity.

Mechanistic Pathway (Graphviz)
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Figure 1: Two-step synthesis via Sonogashira coupling and subsequent desilylation.

Detailed Synthetic Protocol
Based on standard methodologies for ethynyl benzoates [3].

Step 1: Sonogashira Coupling

Charge: In a flame-dried Schlenk flask, combine methyl 4-bromo-2-methoxybenzoate (1.0

equiv), Pd(PPh₃)₂Cl₂ (0.05 equiv), and CuI (0.10 equiv).

Solvent: Add anhydrous THF (0.2 M concentration) and Et₃N (3.0 equiv). Degas with N₂ for

15 minutes.

Addition: Add trimethylsilylacetylene (1.2 equiv) dropwise via syringe.

Reaction: Heat to 60°C for 4–12 hours. Monitor conversion by TLC (Hexane:EtOAc 8:1).

Workup: Filter through a celite pad to remove Pd/Cu residues. Concentrate filtrate and purify

via silica gel flash chromatography to yield the TMS-protected intermediate.

Step 2: Desilylation

Dissolution: Dissolve the TMS-intermediate in MeOH (0.1 M).

Deprotection: Add anhydrous K₂CO₃ (1.5 equiv). Stir at room temperature for 1 hour.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b6213175/docs?utm_src=pdf-body-img#technical-monograph-methyl-4-ethynyl-2-methoxybenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6213175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup: Quench with water, extract with DCM (3x). Wash organic layer with brine, dry over

Na₂SO₄, and concentrate.[5]

Purification: Recrystallize from Hexane/EtOAc or purify via short silica plug to obtain Methyl
4-ethynyl-2-methoxybenzoate.

Reactivity & Functionalization
The chemical utility of this compound lies in its "Warhead" (Alkyne) and "Anchor" (Ester)

architecture. This orthogonality allows researchers to modify one end of the molecule without

affecting the other.

Reactivity Logic Map (Graphviz)
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Figure 2: Orthogonal reactivity map demonstrating the dual-functional nature of the scaffold.

Key Reactions in Drug Discovery
CuAAC (Click Chemistry): The terminal alkyne reacts with azides to form 1,2,3-triazoles. This

is critical for generating PROTACs (Proteolysis Targeting Chimeras), where this molecule

serves as the linker attachment point to an E3 ligase ligand.

Hydrogenation: As noted in the Southampton thesis [3], the alkyne can be reduced to an

ethyl group (using Pd/C and H₂) to modulate lipophilicity and remove the reactive "warhead"

once the scaffold is established.
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Hydrolysis: Conversion to 4-ethynyl-2-methoxybenzoic acid allows for coupling to amines,

enabling the creation of amide-based libraries for SAR (Structure-Activity Relationship)

studies.

Applications in Drug Development[9][10]
A. p53-Y220C Stabilizers
Research from the University of Southampton [3] highlights this scaffold's role in developing

stabilizers for the p53-Y220C cancer mutant. The 2-methoxy group provides steric bulk and

electron density that can induce specific conformational locks in the target protein pocket, while

the 4-position (alkyne/ethyl) extends into hydrophobic sub-pockets.

B. Fragment-Based Drug Discovery (FBDD)
With a molecular weight of ~190 Da and a distinct vector of substitution, this compound is an

ideal "fragment."

Ligand Efficiency (LE): High.

Growth Vectors: The alkyne offers a linear, rigid vector for "growing" the fragment into

adjacent pockets via Sonogashira coupling or click chemistry.

Safety & Handling (SDS Summary)
GHS Classification: Warning.[6]

Hazard Statements:

H315: Causes skin irritation.[6]

H319: Causes serious eye irritation.[6]

H335: May cause respiratory irritation.[6]

Handling Protocol:

Avoid inhalation of dust/vapors.
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Store in a cool, dry place (2–8°C recommended) under inert atmosphere (Argon/Nitrogen)

to prevent slow oxidation or polymerization of the terminal alkyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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